4,6-dimethyl-2-[(2-phenylethyl)thio]nicotinonitrile

• IUPAC Name: 4,6-dimethyl-2-(2-phenylethylsulfanyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C16H16N2S/c1-12-10-13(2)18-16(15(12)11-17)19-9-8-14-6-4-3-5-7-14/h3-7,10H,8-9H2,1-2H3
• InChI Key: HSLICTDAXZVBIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)SCCC2=CC=CC=C2)C
• Molecular Formula: C16H16N2S
• Molecular Weight: 268.4 g/mol

Description

Synthesis Analysis

The synthesis of related nicotinonitrile derivatives involves condensation reactions, Michael additions, and reactions with malononitrile under varying conditions (Greiner‐Bechert & Otto, 1992). These methodologies could potentially be adapted for the synthesis of 4,6-dimethyl-2-[(2-phenylethyl)thio]nicotinonitrile by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

Studies on related compounds reveal that nicotinonitriles can adopt various molecular conformations stabilized by intramolecular and intermolecular interactions (Tewari & Dubey, 2009). The presence of substituents such as the 2-phenylethylthio group in 4,6-dimethyl-2-[(2-phenylethyl)thio]nicotinonitrile is likely to influence its conformation and the nature of its stabilization.

Chemical Reactions and Properties

Nicotinonitrile derivatives participate in various chemical reactions, including condensation with thioureas, leading to the formation of novel heterocycles (Coppola & Shapiro, 1981). The thioether group in 4,6-dimethyl-2-[(2-phenylethyl)thio]nicotinonitrile may offer additional reactivity, facilitating the synthesis of complex molecules with unique properties.

Physical Properties Analysis

The physical properties of nicotinonitrile derivatives, such as solubility, melting points, and crystal structures, are influenced by their molecular structures and intermolecular interactions. For example, studies on similar compounds have revealed the role of weak interactions in stabilizing their solid-state structures and influencing their properties (Tewari et al., 2011).

Chemical Properties Analysis

The chemical properties of nicotinonitrile derivatives, including reactivity, stability, and interaction with various reagents, are determined by their functional groups and molecular architecture. Research on similar compounds has demonstrated their potential as corrosion inhibitors, highlighting the importance of their chemical properties in practical applications (Fouda et al., 2020).

Scientific Research Applications

Novel Syntheses and Derivatives

Novel Heterocycles Synthesis

Research into novel heterocycles revealed the synthesis of complex pyrido[2,3-d]pyrimido-[2,1-b][1,3]thiazine ring systems, originating from reactions involving nicotinonitrile derivatives. This work demonstrates the versatility of nicotinonitrile compounds in creating new heterocyclic structures, highlighting their potential in various chemical syntheses and applications (Coppola & Shapiro, 1981).

Corrosion Inhibition

Recent studies introduced nicotinonitrile derivatives as effective corrosion inhibitors for carbon steel in acidic environments. The research focuses on the adsorption properties and protective effectiveness of these compounds, providing insights into their practical applications in corrosion prevention (Fouda, El-Askalany, Melouk, & Elsheikh, 2020).

Advanced Materials and Chemical Analysis

Molecular Network Stabilization

Exploration into the stabilization of molecular networks has shown that nicotinonitrile derivatives can form complex structures stabilized by various non-covalent interactions. This research provides valuable insights into the structural properties of these compounds, which could inform the design of novel materials and catalysts (Tewari & Dubey, 2009).

Antimicrobial and Antioxidant Activities

Several studies have demonstrated the antimicrobial and antioxidant activities of novel pyrido[2,3-d]pyrimidine derivatives and other nicotinonitrile derivatives. These findings suggest potential pharmaceutical applications and the importance of these compounds in developing new therapeutic agents (Behalo, 2008); (Gouda, Berghot, Abd El-Ghani, & Khalil, 2016).

Green Chemistry and Environmental Protection

Green Corrosion Inhibitors

The development of green corrosion inhibitors from nicotinonitrile derivatives presents a sustainable approach to corrosion protection. This research aligns with environmental protection efforts by offering eco-friendly alternatives for industrial applications (Singh, Makowska-Janusik, Slovenský, & Quraishi, 2016).